4-tert-butyl-N-(1,2-oxazol-3-yl)-2-oxopyrrolidine-3-carboxamide

• IUPAC Name: 4-tert-butyl-N-(1,2-oxazol-3-yl)-2-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C12H17N3O3/c1-12(2,3)7-6-13-10(16)9(7)11(17)14-8-4-5-18-15-8/h4-5,7,9H,6H2,1-3H3,(H,13,16)(H,14,15,17)
• InChI Key: METNHYUHNWJDNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNC(=O)C1C(=O)NC2=NOC=C2
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol
• CAS No.: 2097868-91-0

Description

The compound “4-tert-butyl-N-(1,2-oxazol-3-yl)-2-oxopyrrolidine-3-carboxamide” is a complex organic molecule. It contains an oxazol ring, which is a five-membered ring containing one oxygen atom, one nitrogen atom, and three carbon atoms. The compound also contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Similar compounds, such as pyrazoles, have been found to undergo a wide range of reactions, including condensation and reduction.

Scientific Research Applications

Synthesis and Properties of Polyamides

Researchers have investigated the synthesis and properties of ortho-linked polyamides and aromatic polyamides derived from bis(ether-carboxylic acid) or bis(ether amine) based on 4-tert-butylcatechol and tert-butylhydroquinone, respectively. These studies highlight the preparation of polyamides with flexible main-chain ether linkages and ortho-phenylene units, showcasing their noncrystalline nature, solubility in polar solvents, thermal stability, and ability to form transparent, flexible, and tough films (S. Hsiao, Chin‐Ping Yang, & Shin-Hung Chen, 2000; Chin‐Ping Yang, S. Hsiao, & Huei-Wen Yang, 1999).

Enzymatic C-Demethylation Study

An in vitro metabolism study of a dipeptidyl peptidase-4 inhibitor, highlighting the formation of metabolites through hydroxylation and carbonyl reduction, demonstrates the chemical versatility and potential for medicinal chemistry applications of similar compounds (H. Yoo et al., 2008).

Fluorescent and Electrochromic Polyamides

The synthesis and properties of fluorescent and electrochromic aromatic polyamides containing 4-tert-butyltriphenylamine chromophores were explored. These materials show promise for advanced applications due to their solubility, film-forming capability, thermal properties, and electrochromic characteristics (S. Hsiao et al., 2010).

Versatile Intermediates for Asymmetric Synthesis

N-tert-Butanesulfinyl imines have been highlighted as versatile intermediates for the asymmetric synthesis of amines, demonstrating the chemical utility of tert-butyl substituted compounds in facilitating a wide range of enantioenriched amines (J. Ellman, T. D. Owens, & T. P. Tang, 2002).